Cas no 2227754-72-3 (methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate)

Methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate is a chiral fluorinated ester with significant utility in synthetic organic chemistry and pharmaceutical applications. The presence of a stereogenic center at the 3-position, along with the electron-withdrawing trifluorophenyl group, enhances its reactivity in asymmetric synthesis. This compound serves as a valuable intermediate for constructing complex fluorinated molecules, leveraging its hydroxy and ester functionalities for further derivatization. Its well-defined stereochemistry ensures high enantioselectivity in catalytic transformations. The trifluorophenyl moiety contributes to improved metabolic stability and lipophilicity in drug design, making it a preferred building block for bioactive compounds. Suitable for controlled reactions under mild conditions, it offers versatility in fine chemical synthesis.

methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate structure

2227754-72-3 structure

Product Name:methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate

CAS No:2227754-72-3

MF:C₁₀H₉F₃O₃

MW:234.171873807907

CID:5858758

PubChem ID:165640532

Update Time:2025-05-28

methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate
- 2227754-72-3
- EN300-1802609
- Inchi： 1S/C10H9F3O3/c1-16-9(15)4-8(14)10-6(12)2-5(11)3-7(10)13/h2-3,8,14H,4H2,1H3/t8-/m1/s1
- InChI Key： IGOMIFVPHJXGEO-MRVPVSSYSA-N
- SMILES： FC1C=C(C=C(C=1[C@@H](CC(=O)OC)O)F)F

Computed Properties

Exact Mass: 234.05037863g/mol
Monoisotopic Mass: 234.05037863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.5Å²

methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate Pricemore >>

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Enamine	EN300-1802609-0.05g	methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate	2227754-72-3	0.05g	$1417.0	2023-09-19
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Enamine	EN300-1802609-0.5g	methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate	2227754-72-3	0.5g	$1619.0	2023-09-19
Enamine	EN300-1802609-1.0g	methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate	2227754-72-3	1g	$1686.0	2023-06-02
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Enamine	EN300-1802609-1g	methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate	2227754-72-3	1g	$1686.0	2023-09-19
Enamine	EN300-1802609-5g	methyl (3R)-3-hydroxy-3-(2,4,6-trifluorophenyl)propanoate	2227754-72-3	5g	$4890.0	2023-09-19